2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine

• IUPAC Name: 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine
• InChI: InChI=1S/C16H29NO6/c1-15(2)19-9-10(21-15)11-12(18-8-7-17(5)6)13-14(20-11)23-16(3,4)22-13/h10-14H,7-9H2,1-6H3/t10-,11-,12+,13?,14?/m1/s1
• InChI Key: XDRXOQSVOLHAPG-BFKVFCTQSA-N
• Canonical SMILES: CC1(OCC(O1)C2C(C3C(O2)OC(O3)(C)C)OCCN(C)C)C
• Isomeric SMILES: CC1(OC[C@@H](O1)[C@@H]2[C@@H](C3C(O2)OC(O3)(C)C)OCCN(C)C)C
• Molecular Formula: C16H29NO6
• Molecular Weight: 331.40 g/mol
• CAS RN: 67441-19-4

Description

2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine is a useful research compound. Its molecular formula is C16H29NO6 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Transformation Initiating Compounds

Research conducted by Ivanova et al. (2006) demonstrated that methyl (1S,2S,3R,4R)-2,3-isopropylidenedioxy-5-iodomethyl-2-tetrahydrofurylacetate, prepared from D-ribose acetonide, underwent transformations under the treatment with bases, leading to various products depending on the base applied. This study highlights the potential of related compounds in chemical synthesis and transformation processes (Ivanova et al., 2006).

Inhibitors for Mild Steel Corrosion

A study by Koulou et al. (2020) focused on the adsorption behavior of epoxy glucose derivatives as inhibitors for mild steel corrosion in acidic environments. The research utilized computational methods like DFT calculations and molecular dynamics simulations to investigate the efficacy of these inhibitors, which included structures related to 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine (Koulou et al., 2020).

Synthesis of Complex Organic Molecules

Beck et al. (2003) reported on the synthesis of complex organic molecules using related compounds. Their work included the creation of (4R,5R)-2,2-dimethyl-α,α,α′,α′-tetra(naphth-2-yl)-1,3-dioxolane-4,5-dimethanol, indicating the versatility of such compounds in organic synthesis (Beck et al., 2003).

Pharmaceutical Intermediates

Research in the pharmaceutical sector, such as the work of Yu and Carlsen (2008), utilized dioxane homo-sugar analogs, including compounds similar to 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine, in the synthesis of homo-N-nucleoside analogs. This underlines the importance of such compounds in creating pharmaceutical intermediates (Yu & Carlsen, 2008).

Advanced Material Synthesis

Kihara and Endo (1992) explored the synthesis of polymers, incorporating cyclic carbonate moieties into their structure. Their work with (2-oxo-1,3-dioxolan-4-yl)methyl methacrylate demonstrated how chemical structures akin to 2-[[(5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl]oxy]-N,N-dimethylethanamine can be pivotal in advanced material synthesis (Kihara & Endo, 1992).